Cas no 28985-03-7 (3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside)
28985-03-7 structure
Product Name:3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside
CAS No:28985-03-7
MF:C20H19O10
MW:419.358866930008
CID:6648441
PubChem ID:131752265
Update Time:2024-03-02
3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside Chemical and Physical Properties
Names and Identifiers
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- 3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside
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- Inchi: 1S/C20H18O10/c21-11-2-1-8(3-13(11)23)19-14(24)6-10-12(22)4-9(5-16(10)30-19)29-20-18(27)17(26)15(25)7-28-20/h1-6,15,17-18,20,25-27H,7H2,(H3-,21,22,23,24)/p+1
- InChI Key: ITSUAAYFFATPLH-UHFFFAOYSA-O
- SMILES: O1CC(C(C(C1OC1C=C(C2=CC(=C(C3C=CC(=C(C=3)O)O)[O+]=C2C=1)O)O)O)O)O
Computed Properties
- Exact Mass: 419.09782180g/mol
- Monoisotopic Mass: 419.09782180g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161Ų
3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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